Cas no 10605-24-0 (1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate)
10605-24-0 structure
Product Name:1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate
CAS No:10605-24-0
MF:C7H14N2O6
MW:222.195862293243
CID:220141
PubChem ID:25430
Update Time:2025-04-19
1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate
- 2-methyl-2-propylpropane-1,3-diyl dinitrate
- [2-methyl-2-(nitrooxymethyl)pentyl] nitrate
- Dinitric acid 2-methyl-2-propylpropane-1,3-diyl ester
- C317706XA7
- DB13408
- 2-METHYL-2-PROPYL-1,3-PROPANEDIOL DINITRATE
- METHYLPROPYLPROPANEDIOL DINITRATE [WHO-DD]
- methylpropylpropanediol dinitrate
- EINECS 234-233-6
- NITRAL [WHO-DD]
- NS00021478
- Q27275118
- UNII-C317706XA7
- 10605-24-0
- DTXSID80147487
- SCHEMBL1922429
- 1,3-Propanediol, 2-methyl-2-n-propyl-, dinitrate
-
- Inchi: 1S/C7H14N2O6/c1-3-4-7(2,5-14-8(10)11)6-15-9(12)13/h3-6H2,1-2H3
- InChI Key: BLJBDLGFKNXUCB-UHFFFAOYSA-N
- SMILES: O(CC(C)(CO[N+](=O)[O-])CCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 222.08522
- Monoisotopic Mass: 222.085186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110
- XLogP3: 2.9
Experimental Properties
- Density: 1.218
- Boiling Point: 283.5°Cat760mmHg
- Flash Point: 115.5°C
- Refractive Index: 1.46
- PSA: 104.74
- LogP: 2.25580
1,3-Propanediol,2-methyl-2-propyl-, 1,3-dinitrate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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